Methyl ((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)carbamate

• IUPAC Name: methyl N-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C15H19N3O2S/c1-20-15(19)16-10-11-6-8-18(9-7-11)14-17-12-4-2-3-5-13(12)21-14/h2-5,11H,6-10H2,1H3,(H,16,19)
• InChI Key: NDVLAUQRBUKIPK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCC1CCN(CC1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

The compound you’re asking about contains a benzo[d]thiazol-2-yl group and a piperidin-4-yl group. These groups are often found in heterocyclic compounds, which are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied extensively. For instance, substituted 2-amino benzothiazoles have been coupled with N-phenyl anthranilic acid to yield intermediate compounds.

Scientific Research Applications

Drug Scaffold Development

Thiazoles serve as essential scaffolds for designing novel drugs. Researchers modify the thiazole ring to create diverse compounds with specific pharmacological properties. Methyl ((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)carbamate could contribute to this drug discovery process.

For additional references and in-depth reading, you can explore the following articles:

• Kashyap, S. J., et al. (2012). Thiazoles: having diverse biological activities. Medicinal Chemistry Research, 21(12), 2123–2132. Read more
• (2020). 3-(Benzo[d]thiazol-2-yl)-4-aminoquinoline derivatives as novel topoisomerase I inhibitors. New Journal of Chemistry, 44(8), 3103–3110. Read more
• (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 1–10. Read more
• (2023). Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds. RSC Advances, 13(11), 12618–12627. Read more
• (2020). A novel synthesis of 3-((benzo[d]thiazol-2-ylamino)(phenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives. Research on Chemical Intermediates, 46(5), 2663–2673. [Read more](https://link.springer.com

Mechanism of Action

Target of Action

Methyl ((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)carbamate is a novel compound with potential biological activity. Compounds with similar structures, such as benzothiazole derivatives, have been reported to exhibit anti-inflammatory properties . They are known to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation .

Mode of Action

Based on the anti-inflammatory activity of similar compounds, it can be hypothesized that this compound may interact with cox enzymes, leading to their inhibition . This inhibition could result in a decrease in the production of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

Given the potential anti-inflammatory activity, it is plausible that this compound may impact the arachidonic acid pathway, which is involved in the production of prostaglandins and other inflammatory mediators .

Result of Action

Based on the potential anti-inflammatory activity, it can be hypothesized that this compound may lead to a reduction in inflammation at the cellular level, possibly by decreasing the production of inflammatory mediators such as prostaglandins .

Future Directions

Future research could focus on further exploring the therapeutic potential of compounds containing the benzo[d]thiazol-2-yl and piperidin-4-yl groups.